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Compound of Interest

Compound Name: (2S,4R)-Fosinopril Sodium Salt
CAS No.: 1356353-41-7
Cat. No.: B1146602
Get Quote
. J

Executive Summary & Immediate Action

Status: Hazardous Pharmaceutical Waste (Bioactive) Primary Hazard: Reproductive Toxicity &
Aquatic Toxicity Disposal Method: High-Temperature Incineration (Destruction Efficiency
>99.99%)

For researchers handling (2S,4R)-Fosinopril Sodium (CAS: 88889-14-9), standard laboratory
trash disposal is strictly prohibited. As a potent Angiotensin-Converting Enzyme (ACE) inhibitor
containing a phosphinic acid moiety, this compound requires specific segregation to prevent
environmental bioaccumulation and inadvertent personnel exposure.

Immediate Directives:
e DO NOT dispose of down the drain or sink.
e DO NOT mix with oxidizing agents or strong acids in waste streams.

* DO segregate as "Trace Chemotherapy/Toxic Pharmaceutical Waste" (Blue or White bin
protocols depending on facility).
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Chemical Profile & Hazard Identification

To manage waste effectively, one must understand the physicochemical stability of the

compound. Fosinopril sodium is relatively stable in solid form but hydrolyzes in aqueous

environments to Fosinoprilat (the active diacid), which retains biological activity.

husicochemical bl

Parameter

Specification

Disposal Implication

Compound Name

(2S,4R)-Fosinopril Sodium Salt

Identify on all waste tags.

Molecular Formula

C30H45NNaQO7P

Contains Phosphorus; requires

incineration.

Solubility

Soluble in water (>100

mg/mL), Methanol

Aqueous spills spread rapidly;

containment is priority.

GHS Classification

Repr. 1B (May damage
fertility/unborn child)

Zero-tolerance for dust

generation during disposal.

Environmental Fate

Toxic to aquatic life (H411)

Strict Zero-Discharge policy for

drains.

RCRA Status (USA)

Non-Listed (Process as

Hazardous Pharm Waste)

Must follow 40 CFR Part 266
Subpart P logic.

Waste Stream Segregation Logic

Effective disposal begins with segregation at the point of generation. Mixing Fosinopril Sodium

with incompatible solvents (e.g., strong oxidizers) can result in hazardous byproducts.

Workflow Visualization: Disposal Decision Tree

The following diagram outlines the logical flow for determining the correct waste stream based

on the physical state of the residue.
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Figure 1: Decision logic for segregating Fosinopril Sodium waste streams to ensure regulatory
compliance and safety.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Solids)
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Rationale: Solid powders pose an inhalation risk and a dust contamination hazard. Double-
bagging prevents rupture during transport to the incinerator.

o PPE Requirement: Wear nitrile gloves (double gloving recommended), lab coat, and safety
goggles. If handling bulk powder (>1g), use a P95/P100 respirator or work inside a fume
hood.

e Containment:

o Place the substance or contaminated item (weigh boats, paper towels) into a clear
polyethylene bag (4 mil thickness minimum).

o Seal the bag with tape or a zip tie.

o Place the first bag into a second bag (Double Containment).
e Labeling:

o Affix a Hazardous Waste Label.

o Constituents: Write "(2S,4R)-Fosinopril Sodium".

o Hazard Checkbox: Check "Toxic" and "Irritant".

o Storage: Place the sealed bag into the designated Solid Pharmaceutical Waste Drum (often
Black or White barrel depending on vendor, e.g., Stericycle or Veolia).

Protocol B: Liquid Waste (Solutions & HPLC Effluent)

Rationale: Fosinopril Sodium is soluble in water and methanol. It must be incinerated. Do not
rely on chemical deactivation (e.g., bleach) as the phosphinic moiety may degrade into
environmentally persistent phosphorus compounds.

» Segregation: Determine if the carrier solvent is halogenated (e.g., Dichloromethane) or non-
halogenated (e.g., Methanol, Water).

e Collection:
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o Use HDPE (High-Density Polyethylene) carboys. Glass is acceptable but poses a
breakage risk.

o Leave 10% headspace in the container to allow for thermal expansion.

e Labeling:
o List all solvents by percentage (e.g., "Methanol 90%, Water 10%").
o Explicitly list: "Trace Fosinopril Sodium (<1%)".
o Final Disposal: Cap tightly. Request pickup by EHS for Fuel Blending or Incineration.

Accidental Release Measures (Spill Response)

In the event of a spill, speed is critical to prevent the powder from becoming airborne or the
liquid from entering floor drains.

Spill Response Workflow

4. Decontaminate 5. Disposal

1. Alert & Isolate 2. Don PPE SContainment Clean with soap/water Treat cleanup materials

Notify personnel, mark area Gloves, Goggles, N95 Mask Cover with absorbent pads

(Avoid organic solvents initially) as Hazardous Waste

Click to download full resolution via product page
Figure 2: Step-by-step emergency response protocol for Fosinopril Sodium spills.
Decontamination Specifics:

o Solid Spill: Do not dry sweep. Cover with wet paper towels (water) to dampen the powder,
then wipe up to prevent dust generation.

o Surface Cleaning: After removing the bulk material, wash the surface with a 1% aqueous
detergent solution. Follow with a water rinse.
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 Verification: If available, use UV light (254 nm) to check for fluorescence residue, although
Fosinopril absorption is weak compared to other aromatics; visual inspection for white
powder residue is standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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